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Compound of Interest

Compound Name: Reactive orange 13

Cat. No.: B1594569

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and applications of C.I. Reactive Orange 13, a widely used reactive azo dye. The information
is intended to support research and development activities by providing detailed technical data
and established experimental protocols.

Core Chemical and Physical Properties

Reactive Orange 13 is a synthetically produced organic compound, primarily utilized as a
textile dye.[1] Its vibrant orange hue and ability to form covalent bonds with fibers make it a
popular choice for dyeing cellulosic materials.[2][3] It is classified as a single azo dye.[2]

Quantitative Data Summary

The key quantitative properties of Reactive Orange 13 are summarized in the table below for
easy reference and comparison.
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Property Value Unit Source(s)

Chemical ldentifiers

C.I. Name Reactive Orange 13 - [2]
CAS Number 12225-85-3 - [2]
Molecular Formula C24H15CIN7Naz010S3 - [2]
Molecular Weight 762.04 g/mol [2]

Physical Properties

Appearance Orange Powder - [2]

Solubility in Water

150 /L 2
(20°C) g [2]
Solubility in Water
160 g/L [2]
(50°C)
] ] Not Applicable
Melting Point - [1]
(decomposes)
Spectroscopic Data
Absorption Maxima
~490-500 nm [4]

(Amax)

Chemical Structure

The chemical structure of C.l. Reactive Orange 13 is characterized by a complex aromatic
system containing an azo group (-N=N-) which acts as the chromophore, responsible for its
color. The structure also incorporates a reactive chlorotriazine group, which is key to its
mechanism of action in dyeing.
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Reactivity and Mechanism of Action

The utility of Reactive Orange 13 as a dye stems from its ability to form a covalent bond with
the substrate, typically the hydroxyl groups of cellulose fibers found in materials like cotton,
viscose, and linen.[5][6] This reaction, which creates a permanent and highly stable dye-fiber
linkage, is what imparts excellent wash fastness to the dyed materials.[7]

The reaction mechanism is a nucleophilic substitution reaction that occurs under alkaline
conditions.[8] The alkali, typically sodium carbonate or sodium hydroxide, deprotonates the
hydroxyl groups of the cellulose, making them nucleophilic. These activated hydroxyl groups
then attack the carbon atom of the chlorotriazine ring, displacing the chlorine atom and forming
a stable ether bond.

Signaling Pathway of Dye-Fiber Reaction

The following diagram illustrates the key steps in the covalent fixation of Reactive Orange 13
to a cellulose fiber.
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Click to download full resolution via product page
Caption: Covalent bond formation between Reactive Orange 13 and cellulose.

Experimental Protocols

This section provides detailed methodologies for the synthesis, application (dyeing), and
analysis of C.l. Reactive Orange 13.

Synthesis of Reactive Orange 13

The industrial manufacturing process for Reactive Orange 13 involves a multi-step synthesis.
[2] A laboratory-scale adaptation of this process is outlined below.

Workflow for Synthesis of Reactive Orange 13
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Diazotization of
2-Aminonaphthalene-1,5-disulfonic acid

Coupling with
4-Hydroxy-7-(methylamino)naphthalene-2-sulfonic acid

Condensation with
2,4,6-Trichloro-1,3,5-triazine

Ammoniation

Isolation and Purification of
Reactive Orange 13

Click to download full resolution via product page
Caption: Key stages in the synthesis of Reactive Orange 13.
Methodology:

» Diazotization: Dissolve 2-Aminonaphthalene-1,5-disulfonic acid in water and cool to 0-5°C.
Add a solution of sodium nitrite while maintaining the temperature. The completion of the
reaction can be checked using starch-iodide paper.

¢ Coupling: Prepare a solution of 4-Hydroxy-7-(methylamino)naphthalene-2-sulfonic acid.
Slowly add the diazonium salt solution from the previous step to this solution while
maintaining a low temperature and alkaline pH to facilitate the coupling reaction.

¢ Condensation: The product from the coupling reaction is then reacted with 2,4,6-Trichloro-
1,3,5-triazine (cyanuric chloride) in a controlled temperature and pH environment. This step

introduces the reactive triazine ring.
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« Ammoniation: The resulting dichlorotriazinyl dye is then treated with ammonia to replace one
of the remaining chlorine atoms with an amino group.

+ [solation: The final product, Reactive Orange 13, is isolated from the reaction mixture,
typically by salting out, followed by filtration, washing, and drying.

Application: Dyeing of Cotton Fabric

The following protocol details the dyeing of cotton fabric with Reactive Orange 13 using a
laboratory-scale exhaust dyeing method.

Workflow for Dyeing Cotton with Reactive Orange 13

Preparation of Dyebath

Exhaustion Phase:
Addition of Dye and Salt

Fixation Phase:
Addition of Alkali

Wash-off and Soaping

Rinsing and Drying

Click to download full resolution via product page
Caption: Standard procedure for dyeing cotton with Reactive Orange 13.

Methodology:
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» Dye Bath Preparation: Prepare a dyebath with a liquor ratio of 20:1 (20 mL of water for every
1 g of fabric).

¢ Exhaustion:

(¢]

Introduce the pre-wetted cotton fabric into the dyebath at 40°C.

[¢]

Add the pre-dissolved Reactive Orange 13 dye solution.

[¢]

Gradually add a neutral salt, such as sodium chloride or sodium sulfate, to the dyebath.
The salt helps in the exhaustion of the dye onto the fabric.

[¢]

Slowly raise the temperature to 60-80°C and maintain for 30-45 minutes to allow for dye
migration and leveling.

o Fixation:

o Gradually add an alkali, such as sodium carbonate, to the dyebath to raise the pH to 10.5-
11.

o Continue the dyeing process at the same temperature for another 45-60 minutes to
facilitate the covalent reaction between the dye and the fiber.

e Wash-off:
o Drain the dyebath and give the fabric a cold rinse to remove unfixed dye.

o Perform a soaping treatment at or near the boil with a non-ionic detergent to remove any
hydrolyzed and loosely bound dye.

o Final Steps: Rinse the fabric thoroughly with hot and then cold water, and finally, air dry.

Analytical Methods

The concentration and purity of Reactive Orange 13 can be determined using several
analytical techniques. UV-Visible spectrophotometry and High-Performance Liquid
Chromatography (HPLC) are commonly employed.
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UV-Visible Spectrophotometry:

This method is based on measuring the absorbance of a solution of the dye at its wavelength
of maximum absorbance (Amax).

¢ Instrumentation: A calibrated UV-Visible spectrophotometer.

e Procedure:

[¢]

Prepare a stock solution of Reactive Orange 13 of a known concentration in deionized
water.

o Prepare a series of standard solutions of decreasing concentrations by serial dilution.

o Measure the absorbance of each standard solution at the Amax (~490-500 nm) to
construct a calibration curve (Absorbance vs. Concentration).

o Measure the absorbance of the unknown sample solution and determine its concentration
from the calibration curve.

High-Performance Liquid Chromatography (HPLC):

HPLC provides a more selective and sensitive method for the quantification and purity
assessment of Reactive Orange 13, especially in complex matrices.

e Instrumentation: An HPLC system equipped with a C18 reversed-phase column and a UV-
Visible or Diode Array Detector (DAD).

* Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium acetate) and an organic
solvent (e.g., acetonitrile or methanol) is typically used.

e Procedure:
o Prepare standard solutions of Reactive Orange 13 in the mobile phase.

o Inject the standards to determine the retention time and to create a calibration curve
based on peak area.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1594569?utm_src=pdf-body
https://www.benchchem.com/product/b1594569?utm_src=pdf-body
https://www.benchchem.com/product/b1594569?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Inject the sample solution and quantify the amount of Reactive Orange 13 by comparing
its peak area to the calibration curve.

Safety and Handling

Reactive Orange 13 is an industrial chemical and should be handled with appropriate safety
precautions. It is advisable to consult the Safety Data Sheet (SDS) before use.[9] In general,
avoid inhalation of dust and contact with skin and eyes by using personal protective equipment
such as gloves, safety glasses, and a lab coat.[9] Ensure adequate ventilation in the work area.

[°]

Conclusion

C.I. Reactive Orange 13 remains a significant dye in the textile industry due to its vibrant color,
excellent fastness properties, and well-established application methods. This guide has
provided a detailed overview of its chemical and physical properties, reaction mechanism, and
key experimental protocols to aid researchers and scientists in their work with this compound.
The provided data and methodologies offer a solid foundation for further research,
development, and quality control applications involving Reactive Orange 13.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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